Cas no 98586-21-1 (Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-)

Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-, is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring two fluorine substituents on distinct phenyl rings, enhances its reactivity and selectivity in cross-coupling and substitution reactions. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it a valuable intermediate in the development of bioactive compounds. This compound is particularly useful in fine chemical synthesis due to its ability to act as a versatile building block for derivatives with tailored properties. High purity and consistent quality ensure reliable performance in research and industrial processes.
Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- structure
98586-21-1 structure
Product Name:Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-
CAS No:98586-21-1
MF:C13H10F2O
MW:220.214710712433
CID:750555
PubChem ID:2758250
Update Time:2025-05-27

Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-
    • bis(3-fluorophenyl)methanol
    • FS-5005
    • SCHEMBL227352
    • 98586-21-1
    • CS-0329973
    • bis(3-fluorophenyl]methanol
    • JCMJXDJOHQCPOO-UHFFFAOYSA-N
    • AKOS010015781
    • 3,3'-Difluorobenzhydrol
    • MDL: MFCD03077396
    • Inchi: 1S/C13H10F2O/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8,13,16H
    • InChI Key: JCMJXDJOHQCPOO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)O

Computed Properties

  • Exact Mass: 220.07
  • Monoisotopic Mass: 220.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 313.3±32.0 °C at 760 mmHg
  • Flash Point: 134.4±26.5 °C

Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- Security Information

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Additional information on Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-

Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-: A Comprehensive Overview

Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-, also known by its CAS number 98586-21-1, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the family of fluorinated aromatic alcohols, which have gained significant attention in recent years due to their potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- consists of a benzene ring substituted with a hydroxymethyl group and two fluorine atoms at specific positions. The presence of fluorine atoms introduces interesting electronic and steric effects, making this compound highly versatile. Recent studies have explored the impact of these substituents on the compound's reactivity and selectivity in various chemical reactions.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents. For instance, studies published in the Journal of Medicinal Chemistry highlight its ability to interact with specific biological targets, making it a promising candidate for further exploration in therapeutic applications.

In addition to its pharmaceutical applications, Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- has found utility in the synthesis of advanced materials. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in this area have been documented in the Nature Materials journal, where researchers demonstrated its potential as a building block for novel semiconducting materials.

The synthesis of this compound has also been a topic of extensive research. Traditional methods involve multi-step reactions with various catalysts and reagents. However, recent breakthroughs have led to the development of more efficient and environmentally friendly synthesis pathways. For example, a study published in the Chemical Communications journal introduced a one-pot synthesis method that significantly reduces production costs and minimizes waste generation.

Beyond its chemical applications, Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)- has also been explored for its environmental impact. Researchers are investigating its biodegradation pathways and toxicity profiles to ensure its safe use in industrial settings. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions.

In conclusion, Benzenemethanol, 3-fluoro-a-(3-fluorophenyl)-, CAS No. 98586-21-1, is a multifaceted compound with immense potential across various industries. Its unique structure and properties continue to inspire innovative research directions, making it a subject of interest for scientists worldwide.

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